Cas no 58820-36-3 (1-(4-Chloro-2-methylphenyl)piperazine Hydrochloride)

• Product Name: 1-(4-Chloro-2-methylphenyl)piperazine Hydrochloride
• CAS No: 58820-36-3
• MF: C₁₁H₁₅ClN₂
• MW: 210.703201532364
• MDL: MFCD00044555
• CID: 376457
• PubChem ID: 100852
• Update Time: 2025-06-14

1-(4-Chloro-2-methylphenyl)piperazine Hydrochloride Chemical and Physical Properties

Names and Identifiers

• Piperazine,1-(4-chloro-2-methylphenyl)-
• 1-(4-chloro-2-methylphenyl)piperazine
• 1-(4-chloro-o-tolyl)piperazine
• 1-(4-chloro-2-methyl-phenyl)-piperazine
• GS1401
• DTXSID60207553
• SCHEMBL651717
• MXEFOSLEAQWWDM-UHFFFAOYSA-N
• 1-(4-choro-2-methyl-phenyl)-piperazine
• EN300-1983923
• EINECS 261-456-6
• NS00034021
• AKOS022990231
• 58820-36-3
• 1-(4-Chloro-2-methylphenyl)piperazine Hydrochloride

• MDL： MFCD00044555
• Inchi： 1S/C11H15ClN2/c1-9-8-10(12)2-3-11(9)14-6-4-13-5-7-14/h2-3,8,13H,4-7H2,1H3
• InChI Key： MXEFOSLEAQWWDM-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C)C=1)N1CCNCC1

Computed Properties

• Exact Mass: 210.09255
• Monoisotopic Mass: 210.092
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 15.3Ų

Experimental Properties

• Density: 1.133
• Boiling Point: 350.4°C at 760 mmHg
• Flash Point: 165.7°C
• Refractive Index: 1.553
• PSA: 15.27

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines

Additional information on 1-(4-Chloro-2-methylphenyl)piperazine Hydrochloride

1-(4-Chloro-2-methylphenyl)piperazine Hydrochloride (CAS No. 58820-36-3): A Comprehensive Overview

1-(4-Chloro-2-methylphenyl)piperazine Hydrochloride (CAS No. 58820-36-3) is a specialized chemical compound with significant applications in pharmaceutical research and organic synthesis. This compound, often referred to by its systematic name or abbreviated as 4-Chloro-2-methylphenylpiperazine HCl, belongs to the piperazine derivative family, a class of compounds widely studied for their potential bioactive properties. Its molecular structure combines a chloro-substituted phenyl ring with a piperazine moiety, making it a versatile intermediate in medicinal chemistry.

The growing interest in piperazine derivatives stems from their role in drug discovery, particularly in the development of central nervous system (CNS) targeting agents. Researchers have explored 1-(4-Chloro-2-methylphenyl)piperazine Hydrochloride for its potential interactions with neurotransmitter receptors, such as serotonin and dopamine receptors. This aligns with current trends in neuroscience, where neuropharmacology and psychoactive compound research are hot topics. Users searching for "piperazine-based CNS drugs" or "chlorophenylpiperazine derivatives" will find this compound highly relevant to their queries.

From a synthetic perspective, CAS No. 58820-36-3 is valued for its stability and solubility in polar solvents, which facilitates its use in multi-step organic reactions. Its hydrochloride salt form enhances its crystallinity, making it easier to handle in laboratory settings. Recent discussions in green chemistry forums highlight the demand for efficient synthetic routes to such intermediates, addressing concerns about sustainability and waste reduction. Keywords like "sustainable synthesis of piperazines" or "eco-friendly pharmaceutical intermediates" reflect this trend.

In analytical chemistry, 1-(4-Chloro-2-methylphenyl)piperazine Hydrochloride is often characterized using techniques like HPLC, mass spectrometry, and NMR spectroscopy. These methods ensure purity and identity verification, critical for regulatory compliance in pharmaceutical applications. Searches for "analytical methods for piperazine derivatives" or "HPLC protocols for CAS 58820-36-3" are common among quality control professionals and researchers.

The compound's potential applications extend to preclinical studies, where it serves as a reference standard or a building block for novel drug candidates. With the rise of computational chemistry and AI-driven drug design, researchers are increasingly interested in structure-activity relationships (SAR) of piperazine analogs. This ties into popular search queries like "piperazine SAR studies" or "in silico modeling of chlorophenylpiperazines."

Safety and handling of 1-(4-Chloro-2-methylphenyl)piperazine Hydrochloride follow standard laboratory protocols, emphasizing proper ventilation and personal protective equipment (PPE). While not classified as hazardous under normal conditions, its handling guidelines are frequently searched under terms like "safe storage of piperazine salts" or "chemical handling best practices."

In summary, CAS No. 58820-36-3 represents a critical tool in modern chemical and pharmaceutical research. Its relevance to CNS drug development, sustainable synthesis, and analytical chemistry ensures its continued importance in scientific literature and industrial applications. As interest in neuropharmacology and green chemistry grows, this compound will likely remain a focal point for innovation and discovery.